Cas no 23714-49-0 (4-(4-Butyl-5-mercapto-4H-[1,2,4]triazol-3-yl)-phenol)

• Product Name: 4-(4-Butyl-5-mercapto-4H-[1,2,4]triazol-3-yl)-phenol
• CAS No: 23714-49-0
• MF: C₁₂H₁₅N₃OS
• MW: 249.33200097084
• CID: 5223610
• Update Time: 2026-03-07

4-(4-Butyl-5-mercapto-4H-[1,2,4]triazol-3-yl)-phenol Chemical and Physical Properties

Names and Identifiers

• 4-(4-Butyl-5-mercapto-4H-[1,2,4]triazol-3-yl)-phenol
• 3H-1,2,4-Triazole-3-thione, 4-butyl-2,4-dihydro-5-(4-hydroxyphenyl)-

• Inchi： 1S/C12H15N3OS/c1-2-3-8-15-11(13-14-12(15)17)9-4-6-10(16)7-5-9/h4-7,16H,2-3,8H2,1H3,(H,14,17)
• InChI Key： QSLOOMLUUMTMFV-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=C(O)C=C2)N(CCCC)C(=S)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Additional information on 4-(4-Butyl-5-mercapto-4H-[1,2,4]triazol-3-yl)-phenol

Comprehensive Overview of 4-(4-Butyl-5-mercapto-4H-[1,2,4]triazol-3-yl)-phenol (CAS No. 23714-49-0): Properties, Applications, and Innovations

The compound 4-(4-Butyl-5-mercapto-4H-[1,2,4]triazol-3-yl)-phenol (CAS No. 23714-49-0) is a specialized organic molecule featuring a unique combination of a phenol moiety and a 1,2,4-triazole ring with a butyl substituent. This structure endows it with distinct chemical properties, making it a subject of interest in pharmaceutical research, material science, and agrochemical applications. Its mercapto group (-SH) enhances reactivity, enabling versatile derivatization for targeted functionalities.

In recent years, the demand for triazole-based compounds has surged due to their broad-spectrum biological activities. Researchers frequently search for "triazole derivatives in drug discovery" or "phenolic compounds with antioxidant properties," highlighting the relevance of this molecule. The 4-(4-Butyl-5-mercapto-4H-[1,2,4]triazol-3-yl)-phenol is particularly noted for its potential as a building block in antimicrobial agents and corrosion inhibitors, aligning with trends in sustainable chemistry.

From a synthetic perspective, the compound's CAS No. 23714-49-0 serves as a critical identifier in chemical databases, ensuring precise tracking in global supply chains. Laboratories often inquire about "synthesis protocols for triazole-phenol hybrids" or "spectroscopic characterization of sulfur-containing heterocycles," reflecting its technical significance. Advanced techniques like NMR and HPLC-MS are employed to verify its purity, a key concern for industrial users.

Environmental and regulatory considerations also shape discussions around 4-(4-Butyl-5-mercapto-4H-[1,2,4]triazol-3-yl)-phenol. With growing emphasis on "green chemistry alternatives," its biodegradability and eco-toxicity profile are under scrutiny. Innovations such as "catalyzed solvent-free synthesis" or "bio-based triazole production" address these concerns while maintaining efficiency.

In material science, the compound's phenolic-triazole backbone contributes to polymer stabilization and UV-absorbing coatings, topics frequently searched alongside "high-performance additives for plastics." Its ability to chelate metals further expands utility in electronic materials and catalysis, areas driving patent filings globally.

Future research directions may explore "structure-activity relationships of triazole-thiol analogs" or "scalable production methods," addressing gaps identified in recent literature. As industries prioritize multifunctional compounds, 23714-49-0 exemplifies how molecular design meets diverse application needs without compromising safety or performance.